Cas no 140614-21-7 (2-Propen-1-one,1-[2,4-dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl]-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-,(2E)-)

• Product Name: 2-Propen-1-one,1-[2,4-dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl]-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-,(2E)-
• CAS No: 140614-21-7
• MF: C₂₅H₂₈O₄
• MW: 392.487427711487
• CID: 202912
• Update Time: 2024-03-01

2-Propen-1-one,1-[2,4-dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl]-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-[2,4-dihydroxy-5-(3-methyl-2-buten-1-yl)phenyl]-3-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-,(2E)-
• 2-Propen-1-one,1-[2,4-dihydroxy-5-(3-methyl-2-butenyl)phenyl]-3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-,(2E)- (9CI)
• 2-Propen-1-one,1-[2,4-dihydroxy-5-(3-methyl-2-butenyl)phenyl]-3-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-,(E)-
• Stipulin

• Inchi： 1S/C25H28O4/c1-16(2)5-9-19-13-18(7-11-22(19)26)8-12-23(27)21-14-20(10-6-17(3)4)24(28)15-25(21)29/h5-8,11-15,26,28-29H,9-10H2,1-4H3/b12-8+
• InChI Key： UENVXGIVHQSJHZ-XYOKQWHBSA-N
• SMILES： C(C1=CC(C/C=C(\C)/C)=C(O)C=C1O)(=O)/C=C/C1=CC=C(O)C(C/C=C(/C)\C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• XLogP3: 4.915

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 3-prenylated chalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 3-prenylated chalcones